Cas no 1221791-98-5 (3-cyano-6-cyclopropylpyridine-2-carboxylic acid)

• Product Name: 3-cyano-6-cyclopropylpyridine-2-carboxylic acid
• CAS No: 1221791-98-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD16140342
• CID: 4578893
• PubChem ID: 50853231
• Update Time: 2025-11-06

3-cyano-6-cyclopropylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-cyclopropyl-2-pyridinecarboxylic acid
• 3-cyano-6-cyclopropylpicolinic acid
• 3-cyano-6-cyclopropylpyridine-2-carboxylic acid
• 3-Cyano-6-cyclopropylpicolinicacid
• 1221791-98-5
• SB54867
• CE-0755
• CS-0442933
• AKOS005072152
• MFCD16140342
• F93572

• MDL： MFCD16140342
• Inchi： 1S/C10H8N2O2/c11-5-7-3-4-8(6-1-2-6)12-9(7)10(13)14/h3-4,6H,1-2H2,(H,13,14)
• InChI Key： NYZGRUMLPUNICU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C2CC2)=CC=C1C#N

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 412.2±45.0 °C at 760 mmHg
• Flash Point: 203.1±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-cyano-6-cyclopropylpyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-cyano-6-cyclopropylpyridine-2-carboxylic acid

Introduction to 3-cyano-6-cyclopropylpyridine-2-carboxylic acid (CAS No: 1221791-98-5)

3-cyano-6-cyclopropylpyridine-2-carboxylic acid, identified by the chemical identifier CAS No: 1221791-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a cyano group and a cyclopropyl substituent on a pyridine core, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-cyano-6-cyclopropylpyridine-2-carboxylic acid consists of a pyridine ring substituted at the 2-position with a carboxylic acid group, at the 6-position with a cyclopropyl group, and at the 3-position with a cyano group. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The presence of both electron-withdrawing cyano and carboxylic acid groups, as well as the electron-donating cyclopropyl group, creates a balance that can modulate interactions with biological targets.

In recent years, 3-cyano-6-cyclopropylpyridine-2-carboxylic acid has been explored as a key building block in the development of novel therapeutic agents. Its structural motifs are reminiscent of several pharmacophores found in approved drugs, suggesting its potential utility in drug discovery programs. The compound's ability to serve as a precursor for more complex molecules has made it an attractive candidate for synthetic chemists aiming to develop new chemical entities (NCEs) with therapeutic potential.

One of the most compelling aspects of 3-cyano-6-cyclopropylpyridine-2-carboxylic acid is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules targeting various disease pathways. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group can be further functionalized to introduce additional pharmacological properties, such as improved solubility or enhanced binding affinity to biological receptors.

Recent studies have highlighted the importance of cycloalkyl substituents, like the cyclopropyl group in 3-cyano-6-cyclopropylpyridine-2-carboxylic acid, in modulating drug efficacy and pharmacokinetic profiles. Cyclopropyl-containing compounds often exhibit favorable metabolic stability and reduced susceptibility to enzymatic degradation, which can extend their half-life in vivo. This characteristic makes them particularly valuable in drug development, where maintaining bioavailability is crucial for therapeutic success.

The carboxylic acid moiety in 3-cyano-6-cyclopropylpyridine-2-carboxylic acid also provides opportunities for further derivatization. It can be esterified to improve water solubility or amidated to introduce additional biological activity. Such modifications are commonly employed in drug design to optimize pharmacokinetic and pharmacodynamic properties. The cyano group, while primarily serving as an electron-withdrawing substituent, can also participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets.

From a synthetic chemistry perspective, 3-cyano-6-cyclopropylpyridine-2-carboxylic acid represents an interesting challenge due to its structural complexity. The synthesis of this compound requires careful consideration of reaction conditions and selectivity to ensure high yields and purity. Advanced synthetic techniques, such as transition metal catalysis and cross-coupling reactions, have been employed to construct the desired framework efficiently. These methodologies not only facilitate the production of 3-cyano-6-cyclopropylpyridine-2-carboxylic acid but also provide insights into more complex molecule synthesis.

The growing interest in heterocyclic compounds like 3-cyano-6-cyclopropylpyridine-2-carboxylic acid is driven by their prevalence in natural products and their potential as drug candidates. Heterocycles are known for their diverse biological activities and structural versatility, making them indispensable in medicinal chemistry. The pyridine core is particularly notable for its role in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. By incorporating functional groups such as cyano and carboxylic acid into this scaffold, researchers can fine-tune the properties of these compounds to meet specific therapeutic needs.

In conclusion,3-cyano-6-cyclopropylpyridine-2-carboxylic acid (CAS No: 1221791-98-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. The ongoing exploration of its derivatives underscores its importance as a synthetic intermediate and highlights its role in advancing drug discovery efforts worldwide.